Cas no 2229240-16-6 (3-(3-methylthiophen-2-yl)oxypropan-1-amine)

• Product Name: 3-(3-methylthiophen-2-yl)oxypropan-1-amine
• CAS No: 2229240-16-6
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6235480
• PubChem ID: 165695681
• Update Time: 2025-10-28

3-(3-methylthiophen-2-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)oxypropan-1-amine
• 2229240-16-6
• 3-[(3-methylthiophen-2-yl)oxy]propan-1-amine
• EN300-1812276

• Inchi： 1S/C8H13NOS/c1-7-3-6-11-8(7)10-5-2-4-9/h3,6H,2,4-5,9H2,1H3
• InChI Key： IOFXWHCFXFQVBT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1OCCCN

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.5Ų

Additional information on 3-(3-methylthiophen-2-yl)oxypropan-1-amine

3-(3-Methylthiophen-2-yl)oxypropan-1-amine: A Comprehensive Overview

3-(3-Methylthiophen-2-yl)oxypropan-1-amine, also known by its CAS registry number CAS No 2229240-16-6, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and its amine functional group, making it a valuable building block for synthesizing advanced materials and pharmaceuticals.

The molecular structure of 3-(3-Methylthiophen-2-yl)oxypropan-1-amine consists of a thiophene ring substituted with a methyl group at the 3-position and an oxypropylamine group at the 2-position. This arrangement imparts the compound with unique electronic properties, which are highly desirable in applications such as conductive polymers, sensors, and drug delivery systems. Recent studies have highlighted the potential of this compound in enhancing the performance of organic electronics due to its ability to facilitate charge transport.

One of the most notable aspects of CAS No 2229240-16-6 is its role in the synthesis of advanced materials. Researchers have demonstrated that this compound can be used as a precursor for preparing conducting polymers, which are widely used in flexible electronics, transparent conductive films, and energy storage devices. For instance, a study published in the Journal of Materials Chemistry revealed that incorporating 3-(3-Methylthiophen-2-yl)oxypropan-1-amine into polymer networks significantly improved their electrical conductivity and mechanical stability.

In addition to its applications in materials science, 3-(3-Methylthiophen-2-yl)oxypropan-1-amine has also shown promise in the field of pharmaceuticals. The compound's amine group makes it an attractive candidate for drug design, particularly in the development of bioactive molecules with potential therapeutic applications. Recent research has focused on modifying the thiophene ring to enhance the compound's bioavailability and target-specific activity, paving the way for novel drug delivery systems.

The synthesis of CAS No 2229240-16-6 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the nucleophilic substitution of an appropriate precursor followed by functionalization to introduce the amine group. This process is often optimized using modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to ensure product quality.

From an environmental perspective, 3-(3-Methylthiophen-2-yloxy)propaneamine has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, this compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic materials. This aspect is particularly relevant in today's growing emphasis on green chemistry and sustainable manufacturing practices.

In conclusion, CAS No 2229240-16-6, or 3-(3-Methylthiophen-oxygenated propaneamine), stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.